(3-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)dimethylamine

• IUPAC Name: [3-(dimethylamino)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22FN3O/c1-21(2)18-5-3-4-15(14-18)19(24)23-12-10-22(11-13-23)17-8-6-16(20)7-9-17/h3-9,14H,10-13H2,1-2H3
• InChI Key: BZCWNJRKDXYTOQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

(3-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)dimethylamine is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as F-18 FEPPA, and it is a radioligand that is used in positron emission tomography (PET) imaging studies.

Mechanism of Action

F-18 FEPPA binds to TSPO with high affinity, and this binding can be visualized using PET imaging. The binding of F-18 FEPPA to TSPO reflects the level of TSPO expression in the tissue being studied. High levels of TSPO expression are associated with neuroinflammation, neurodegeneration, and cancer. Therefore, F-18 FEPPA PET imaging can provide valuable information on the pathophysiology of these diseases.
Biochemical and Physiological Effects:
F-18 FEPPA has no known biochemical or physiological effects on the body. It is used solely as a radioligand in PET imaging studies and does not have any therapeutic uses.

Advantages and Limitations for Lab Experiments

F-18 FEPPA has several advantages for lab experiments. It has high affinity for TSPO, making it a sensitive radioligand for PET imaging studies. It also has high specific activity, which allows for the use of low doses of the radioligand in imaging studies. However, F-18 FEPPA has some limitations. It has a short half-life of approximately 110 minutes, which limits the time available for imaging studies. It also has limited availability, as it can only be produced using a cyclotron.

Future Directions

There are several future directions for research on F-18 FEPPA. One area of interest is the use of F-18 FEPPA PET imaging to investigate the role of TSPO in various psychiatric disorders such as depression, anxiety, and schizophrenia. Another area of interest is the development of new TSPO ligands with improved properties such as longer half-life and higher affinity for TSPO. Additionally, F-18 FEPPA PET imaging can be used to monitor the effectiveness of TSPO-targeted therapies in various diseases. Overall, F-18 FEPPA has significant potential for advancing our understanding of TSPO biology and its role in various diseases.

Synthesis Methods

The synthesis of F-18 FEPPA involves the reaction of 4-(4-fluorobenzoyl) piperazine with 3-(dimethylamino) phenylboronic acid in the presence of palladium catalysts. The product is then purified using high-performance liquid chromatography (HPLC) to obtain F-18 FEPPA with high purity and specific activity. This synthesis method is efficient and yields F-18 FEPPA in high quantities, making it suitable for research purposes.

Scientific Research Applications

F-18 FEPPA is primarily used as a radioligand in PET imaging studies to investigate the role of the translocator protein (TSPO) in various diseases such as neuroinflammation, neurodegeneration, and cancer. TSPO is an outer mitochondrial membrane protein that is involved in various physiological and pathological processes, including immune response, oxidative stress, and apoptosis. F-18 FEPPA binds to TSPO with high affinity, making it an ideal radioligand for PET imaging studies.